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Compound of Interest

Compound Name: N-Acetyl-D-glutamine

Cat. No.: B3323186

Essential Safety and Handling Protocols for Laboratory Professionals

This guide provides crucial safety and logistical information for the handling, storage, and
disposal of N-Acetyl-D-glutamine, ensuring the well-being of researchers and the integrity of
experimental outcomes. While some safety data sheets (SDS) classify N-Acetyl-D-glutamine
as not hazardous, others suggest it may cause skin, eye, and respiratory irritation.[1][2]

Therefore, a cautious approach utilizing standard laboratory personal protective equipment
(PPE) is recommended.

Physicochemical and Toxicological Data

Limited quantitative toxicological data is available for N-Acetyl-D-glutamine. The following
table summarizes its known physical and chemical properties.
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Property Data

Molecular Formula C7H12N204
Molecular Weight 188.2 g/mol
Appearance White solid/powder
Solubility Soluble in water
Melting Point Not available
Boiling Point Not available
Flash Point Not available
Auto-ignition Temperature Not available

Acute Toxicity (Oral LD50)

No data available[3]

Skin Corrosion/Irritation

No data available[3]

Eye Damage/Irritation

No data available[3]

Carcinogenicity

Not listed by IARC, NTP, or OSHA[1]

Personal Protective Equipment (PPE) and

Engineering Controls

A systematic approach to PPE selection is critical for minimizing exposure. The following

diagram outlines the decision-making process for appropriate PPE selection.
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Start: Assess Task
Weighing or Handling Powder?

Required PPE:
- Nitrile Gloves
- Safety Goggles/Face Shield
- Lab Coat
- N95 Respirator (if dust is generated)

Required PPE:

No - Nitrile Gloves Use in a well-ventilated area.
- Safety Goggles A laboratory fume hood is recommended for handling powders.
- Lab Coat

End: Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for N-Acetyl-D-glutamine.

Recommended Personal Protective Equipment:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.
[3] Standard safety glasses are also an option.[4]

» Skin Protection: Wear a lab coat and appropriate protective gloves, such as nitrile gloves.[5]
[6] Always inspect gloves before use and use a proper removal technique to avoid skin
contact.[6]
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» Respiratory Protection: If handling the powder form and dust may be generated, use a
NIOSH-approved N95 respirator or equivalent.[4] In cases of insufficient ventilation, suitable
respiratory equipment should be worn.[4]

Engineering Controls:

o Ventilation: Always handle N-Acetyl-D-glutamine in a well-ventilated area.[7] For
procedures that may generate dust, such as weighing, a laboratory fume hood or other local
exhaust ventilation is recommended.[3][4]

o Safety Stations: Ensure that safety showers and eyewash stations are readily accessible.
Operational and Disposal Plans

Safe Handling Procedures:

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[7][8]
e Minimize Dust: Avoid the formation and inhalation of dust.[5][6]

e Hygiene: Wash hands thoroughly after handling the substance.[7][8] Do not eat, drink, or
smoke in the laboratory.

o Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
place.[3][4] Some suppliers recommend refrigeration at -20°C.[6][7]

First Aid Measures:

In the event of exposure, follow these steps and seek medical attention.[3]
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek medical attention

if symptoms persist.[3][7]

Skin Contact

Immediately remove contaminated clothing.[7]
Wash the affected area with soap and plenty of
water.[3][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[3][5]

[7]

Ingestion

Do NOT induce vomiting.[7] Rinse the mouth
with water and then drink plenty of water.[3][5][6]
Never give anything by mouth to an

unconscious person.[3][7]

Spill Response Protocol:

In the event of a spill, follow the workflow below.
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Evacuate and secure the area

i

Don appropriate PPE:
- Gloves
- Safety Goggles
- Lab Coat
- Respirator (for powder)

'

Contain the spill. Prevent entry into drains.

Clean up the spill

For solid spills:
- Gently sweep or vacuum up the material.
- Avoid generating dust.

N

Place spilled material in a sealed, labeled container for disposal.

l

Decontaminate the area and all equipment used for cleanup.

For liquid spills:
- Absorb with inert material.

Report the incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling N-Acetyl-D-glutamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3323186#personal-protective-equipment-for-
handling-n-acetyl-d-glutamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3323186?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/35398m.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00141.pdf?1265922751
https://www.cleanchemlab.com/product-mads-view.php?url=N-Acetyl-D-Glutamine
https://www.oxfordlabchem.com/msds/(A-00244-130)%20N-ACETYL%20D-GLUCOSAMINE.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1304718&productDescription=N-ACETYL-D-GLUCOSAMINE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/130_949667545_N-Acetyl-D-Glucosamine-CASNO-7512-17-6-MSDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJod3drM2lrbDFxbjl5bmZnOW9iaXYwMWhkZHkyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lLMjg1Xzc1MTItMTctNl9OLUFjZXR5bC1ELWdsdWNvc2FtaW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJSzI4NV83NTEyLTE3LTZfTi1BY2V0eWwtRC1nbHVjb3NhbWluZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--8dc2644d0f92efc8bbfeda374db054b5df2fb06d/MetaSci_MSIK285_7512-17-6_N-Acetyl-D-glucosamine.pdf
https://www.tcichemicals.com/BE/en/sds/A0092_EU_6N.pdf
https://www.benchchem.com/product/b3323186#personal-protective-equipment-for-handling-n-acetyl-d-glutamine
https://www.benchchem.com/product/b3323186#personal-protective-equipment-for-handling-n-acetyl-d-glutamine
https://www.benchchem.com/product/b3323186#personal-protective-equipment-for-handling-n-acetyl-d-glutamine
https://www.benchchem.com/product/b3323186#personal-protective-equipment-for-handling-n-acetyl-d-glutamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3323186?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3323186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3323186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

